CID 16219831

• InChI: InChI=1S/C10H10N2O4S2.Na/c13-9-8(6-18(14,15)16)11-10(17)12(9)7-4-2-1-3-5-7;/h1-5,8H,6H2,(H,11,17)(H,14,15,16);/t8-;/m0./s1
• InChI Key: UCRXFEITTVKGGV-QRPNPIFTSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(NC2=S)CS(=O)(=O)O.[Na]
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)[C@@H](NC2=S)CS(=O)(=O)O.[Na]
• Molecular Formula: C10H10N2NaO4S2
• DSSTOX Substance ID: DTXSID20585248
• Molecular Weight: 309.3 g/mol
• CAS RN: 108321-85-3

Description

CID 16219831 is a bioactive compound, also known as N-acetyl-L-cysteine (NAC), which has been studied extensively for its potential therapeutic applications. NAC is a naturally occurring amino acid derivative and is the precursor to the antioxidant glutathione. In recent years, NAC has been the subject of numerous scientific studies, due to its diverse range of potential therapeutic applications.

Mechanism of Action

The mechanism of action of NAC is complex and is not yet fully understood. However, it is thought that NAC is able to reduce oxidative stress, reduce inflammation, and enhance the body's natural antioxidant defense system by increasing the production of glutathione. Additionally, NAC has been shown to inhibit the formation of free radicals and to reduce the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
NAC has been shown to have a wide range of biochemical and physiological effects. In terms of biochemical effects, NAC has been shown to increase glutathione levels, reduce oxidative stress, and inhibit the formation of free radicals. In terms of physiological effects, NAC has been shown to reduce inflammation, improve airway function, and reduce the symptoms of COPD and cystic fibrosis.

Advantages and Limitations for Lab Experiments

NAC is a relatively safe compound for use in laboratory experiments, as it has been shown to have few adverse effects. Additionally, NAC is relatively inexpensive and easy to produce, making it an attractive option for laboratory experiments. However, it is important to note that NAC is not without its limitations. NAC has been shown to have a relatively short half-life, meaning that it is rapidly metabolized and eliminated from the body, which can limit its efficacy in laboratory experiments.

Future Directions

Despite its potential therapeutic applications, there is still much to be discovered about the effects of NAC. Future research should focus on further elucidating the mechanism of action of NAC, as well as exploring its potential applications in the treatment of other diseases and conditions. Additionally, future research should focus on improving the delivery methods of NAC, as well as exploring its potential synergistic effects with other compounds. Finally, further research should be conducted to evaluate the safety and efficacy of NAC in clinical trials.

Scientific Research Applications

NAC has been studied extensively for its potential therapeutic applications. It has been shown to have antioxidant, anti-inflammatory, and anti-cancer properties, as well as potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, NAC has been studied for its potential use as an oral medication for the treatment of chronic obstructive pulmonary disease (COPD) and cystic fibrosis.